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Compound of Interest

Compound Name: OSI-027

Cat. No.: B609778 Get Quote

This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling OSI-027. The following

procedures detail the necessary personal protective equipment (PPE), handling operations,

and disposal methods to ensure a safe laboratory environment.

OSI-027: Key Safety Information
OSI-027 is a potent and selective dual inhibitor of mTORC1 and mTORC2, primarily used in

cancer research.[1] While some supplier Safety Data Sheets (SDS) classify it as not a

hazardous substance or mixture, it is crucial to handle it with care due to its biological activity

and potential for irritation upon contact or inhalation as a powder.[2][3]
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Property Data Source(s)

Appearance
Pale yellow powder /

Crystalline solid
[4]

Molecular Formula C₂₁H₂₂N₆O₃ [4]

Molecular Weight 406.44 g/mol [4]

Solubility
DMSO: ≥18 mg/mLWater:

InsolubleEthanol: Insoluble
[4]

Storage Temp. Recommended: -20°C or 4°C [4]

Personal Protective Equipment (PPE)
Due to the powdered nature of OSI-027 and its potent biological activity, a comprehensive PPE

strategy is mandatory to prevent exposure through inhalation, skin, or eye contact.[2]

Required PPE for Handling Solid OSI-027

PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents direct skin contact.

Proper glove removal

technique must be used to

avoid contamination.[2]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Protects eyes from airborne

powder particles.[2]

Respiratory

Use in a certified chemical

fume hood or ventilated

enclosure

Avoids inhalation of the

powder. A respirator is not

typically required if handled

within proper engineering

controls.[2][3]

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.[2]
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Step-by-Step Handling Protocol
This protocol covers the lifecycle of OSI-027 in the laboratory, from receiving and storage to

solution preparation and waste disposal.

Experimental Workflow: Safe Handling of OSI-027 Powder
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Preparation & Weighing

Solubilization

Cleanup & Disposal

Don Required PPE

Work Inside Chemical Fume Hood

Allow OSI-027 to Reach Room Temp

Weigh Powder into a Suitable Tube

Add Recommended Solvent (e.g., DMSO)

Vortex/Mix to Fully Dissolve

Label Stock Solution Clearly

Decontaminate Work Surfaces

Collect All Contaminated Waste

Dispose of Waste in Labeled Container

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of OSI-027 stock solutions.
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Protocol Steps:

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the compound at the recommended temperature (-20°C or 4°C) in its original,

sealed container.[4]

Preparation for Weighing:

Don all required PPE as listed in the table above.

Designate a specific area for handling the powder, preferably within a chemical fume hood

or other ventilated enclosure to control dust.[3]

Before opening, allow the container to equilibrate to room temperature to prevent

condensation.

Weighing and Solubilization:

Perform all manipulations of the solid compound within the fume hood.

Carefully weigh the desired amount of OSI-027 powder into a tared, sealable container

(e.g., a centrifuge tube). Avoid creating dust.[2]

Add the appropriate solvent (e.g., DMSO) to the powder to the desired concentration.[4]

Seal the container and vortex or mix until the solid is completely dissolved.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Post-Handling and Cleanup:

Wipe down the work surface in the fume hood and any equipment used with an

appropriate cleaning agent.
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Treat all disposable items that came into contact with OSI-027 (e.g., weighing paper,

pipette tips, gloves) as chemical waste.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure laboratory safety.

Solid Waste:

Collect all contaminated solid waste, including used gloves, weighing paper, and

disposable labware, in a dedicated, clearly labeled, and sealed waste container.[2]

Liquid Waste:

Unused stock solutions or experimental media containing OSI-027 should be collected in a

labeled hazardous waste container for liquid chemical waste.

Do not pour OSI-027 solutions down the drain.[2]

Final Disposal:

All waste must be disposed of following your institution's specific guidelines for chemical

and cytotoxic waste.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately.[3]

First-Aid Measures for OSI-027 Exposure
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting upper and

lower eyelids. Seek prompt medical attention.

Skin Contact

Remove contaminated clothing. Thoroughly

wash the affected area with soap and plenty of

water.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide respiratory support.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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